2-chloro-N-11H-dibenzo[b,e][1,4]dioxepin-2-yl-5-(methylthio)benzamide

• IUPAC Name: N-(6H-benzo[b][1,4]benzodioxepin-8-yl)-2-chloro-5-methylsulfanylbenzamide
• InChI: InChI=1S/C21H16ClNO3S/c1-27-15-7-8-17(22)16(11-15)21(24)23-14-6-9-18-13(10-14)12-25-19-4-2-3-5-20(19)26-18/h2-11H,12H2,1H3,(H,23,24)
• InChI Key: JHXQZJRMTGEBHF-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC(=C(C=C1)Cl)C(=O)NC2=CC3=C(C=C2)OC4=CC=CC=C4OC3
• Molecular Formula: C21H16ClNO3S
• Molecular Weight: 397.9 g/mol

Description

2-chloro-N-11H-dibenzo[b,e][1,4]dioxepin-2-yl-5-(methylthio)benzamide, also known as SB-277011-A, is a selective dopamine D3 receptor antagonist. It has been widely studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

2-chloro-N-11H-dibenzo[b,e][1,4]dioxepin-2-yl-5-(methylthio)benzamide acts as a selective antagonist of the dopamine D3 receptor. It binds to the receptor and prevents the activation of downstream signaling pathways. This leads to a decrease in dopamine release in the brain, which has been implicated in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to decrease drug-seeking behavior in animal models of addiction. It has also been shown to improve cognitive function in animal models of schizophrenia and Parkinson's disease. Additionally, it has been shown to decrease anxiety-like behavior in animal models of anxiety.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-chloro-N-11H-dibenzo[b,e][1,4]dioxepin-2-yl-5-(methylthio)benzamide is its selectivity for the dopamine D3 receptor. This allows for more precise targeting of the receptor and reduces the risk of off-target effects. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of 2-chloro-N-11H-dibenzo[b,e][1,4]dioxepin-2-yl-5-(methylthio)benzamide. One area of interest is its potential use in the treatment of drug addiction. Further studies are needed to determine the optimal dosing regimen and potential side effects of the compound. Another area of interest is its potential use in the treatment of schizophrenia and Parkinson's disease. Future studies should focus on the long-term effects of the compound and its potential for use in combination with other drugs. Additionally, further studies are needed to determine the potential use of this compound in the treatment of other neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 2-chloro-N-11H-dibenzo[b,e][1,4]dioxepin-2-yl-5-(methylthio)benzamide involves several steps. The first step is the preparation of 2-chloro-11H-dibenzo[b,e][1,4]dioxepin-2-amine, which is then reacted with 5-(methylthio)benzoic acid to form the desired product, this compound. The synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

2-chloro-N-11H-dibenzo[b,e][1,4]dioxepin-2-yl-5-(methylthio)benzamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has shown promising results in the treatment of drug addiction, schizophrenia, and Parkinson's disease. It has also been studied for its potential use in the treatment of depression, anxiety, and attention deficit hyperactivity disorder (ADHD).